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Compound of Interest

Compound Name: NCGC00138783 TFA

Cat. No.: B10856936 Get Quote

Essential Safety and Handling Guide for
NCGC00138783 TFA
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of NCGC00138783 TFA. The primary acute hazards associated with this compound are related

to its trifluoroacetate (TFA) component, which is a strong corrosive acid. Therefore, all handling

procedures should be performed with the appropriate precautions for a corrosive and

potentially potent pharmaceutical compound.

Quantitative Safety and Physical Data
While specific occupational exposure limits have not been established for trifluoroacetic acid, it

is imperative to minimize exposure through engineering controls and personal protective

equipment.[1][2] The following tables summarize key safety and physical data for

NCGC00138783 TFA and its trifluoroacetic acid component.

Table 1: Physical and Chemical Properties of NCGC00138783 TFA
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Property Value

Molecular Formula C28H27F4N7O3S

Molecular Weight 617.62 g/mol

Appearance Solid, white to light yellow

Solubility
≥ 1.25 mg/mL in a 1:9 DMSO/Corn oil solution;

50 mg/mL in DMSO (may require warming)[3][4]

Storage

4°C for solid (sealed from moisture and light); In

solvent: -80°C for 6 months, -20°C for 1

month[4]

Table 2: Properties of Trifluoroacetic Acid (TFA)

Property Value

Chemical Formula C2HF3O2

Molar Mass 114.023 g/mol [5]

Appearance
Colorless, fuming liquid with a pungent, vinegar-

like odor[1][5][6]

Density 1.489 g/cm³ at 20 °C[5]

Melting Point -15.4 °C (4.3 °F)[5]

Boiling Point 72.4 °C (162.3 °F)[5]

Solubility in Water Miscible[5][6]

Acidity (pKa) 0.52[5]

Table 3: Glove Compatibility for Handling Organic Acids

The following table provides general guidance on glove material compatibility with organic

acids similar to TFA. It is crucial to consult the specific glove manufacturer's chemical

resistance data.
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Glove Material Acetic Acid Formic Acid
General
Recommendation
for TFA

Natural Rubber
Fair (breakthrough > 1

hr)[7][8]

Fair (breakthrough > 1

hr)[7]

Use with caution for

splash protection only.

Neoprene
Good (breakthrough >

4 hrs)[7][8]

Good (breakthrough >

4 hrs)[7]

Suitable for splash

protection.

Butyl

Excellent

(breakthrough > 8 hrs)

[7][8]

Excellent

(breakthrough > 8 hrs)

[7]

Recommended for

extended contact.

PVC
Fair (breakthrough > 1

hr)[7][8]

Good (breakthrough >

4 hrs)[7]
Use with caution.

Nitrile

Not Recommended

(breakthrough < 1 hr)

[7][8]

Fair (breakthrough > 1

hr)[7]

Not recommended for

direct contact; suitable

for short-term splash

protection only if

changed immediately.

[9]

Viton

Excellent

(breakthrough > 8 hrs)

[7][8]

Fair (breakthrough > 1

hr)[7]

Recommended for

extended contact.

Operational Protocols
Adherence to the following step-by-step protocols is mandatory to ensure the safety of all

personnel and the integrity of the research.

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.uwyo.edu/safety/chemical/docs/glove_selection_chart.pdf
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.uwyo.edu/safety/chemical/docs/glove_selection_chart.pdf
https://www.uwyo.edu/safety/chemical/docs/glove_selection_chart.pdf
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.uwyo.edu/safety/chemical/docs/glove_selection_chart.pdf
https://www.uwyo.edu/safety/chemical/docs/glove_selection_chart.pdf
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.uwyo.edu/safety/chemical/docs/glove_selection_chart.pdf
https://www.uwyo.edu/safety/chemical/docs/glove_selection_chart.pdf
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.uwyo.edu/safety/chemical/docs/glove_selection_chart.pdf
https://www.uwyo.edu/safety/chemical/docs/glove_selection_chart.pdf
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.uwyo.edu/safety/chemical/docs/glove_selection_chart.pdf
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.uwyo.edu/safety/chemical/docs/glove_selection_chart.pdf
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.uwyo.edu/safety/chemical/docs/glove_selection_chart.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary: All handling of NCGC00138783 TFA, especially in its solid powder form, must be

conducted in a certified chemical fume hood or a ventilated balance enclosure to minimize

inhalation exposure.[10]

Secondary: An eyewash station and a safety shower must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical splash goggles are required. A full-face shield should be

worn when handling larger quantities or when there is a significant risk of splashing.

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves. For handling small quantities, double

gloving with nitrile gloves may be acceptable for splash protection, with immediate

replacement upon contamination. For larger volumes or prolonged handling, butyl or Viton

gloves are recommended.[7][8] Always check gloves for tears or holes before use.

Lab Coat: A buttoned, full-length laboratory coat must be worn.

Clothing: Full-length pants and closed-toe shoes are mandatory.

Experimental Protocols
1. Weighing NCGC00138783 TFA Powder:

Preparation: Designate a specific area within a chemical fume hood for weighing. Cover the

work surface with absorbent bench paper.[10]

Tare Container: Place a clean, sealable container (e.g., a vial with a screw cap) on the

balance and tare it.[11]

Transfer Powder: Inside the fume hood, carefully transfer the desired amount of

NCGC00138783 TFA powder from the stock container to the tared container using a clean

spatula.[11] Keep the stock container closed as much as possible.[10]
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Seal and Re-weigh: Securely seal the container with the powder and re-weigh it on the

balance to determine the exact mass.[11]

Cleanup: After weighing, decontaminate the spatula and the work surface. Dispose of the

contaminated bench paper and any used weighing paper as hazardous waste.

2. Preparation of a Stock Solution:

Solvent Addition: Based on the measured weight, calculate the required volume of solvent

(e.g., DMSO) to achieve the desired concentration.

Dissolution: In a chemical fume hood, add the solvent to the sealed container containing the

NCGC00138783 TFA powder.

Mixing: Gently agitate the container to dissolve the powder. If necessary, sonication or gentle

warming (as specified for solubility in DMSO) can be used.[4]

Labeling: Clearly label the container with the compound name, concentration, solvent, date

of preparation, and appropriate hazard symbols.

Storage: Store the stock solution under the recommended conditions (e.g., -80°C for long-

term storage).[4]

Disposal and Spill Management
Waste Disposal Plan
All waste containing NCGC00138783 TFA must be treated as hazardous waste.

Waste Collection:

Collect all solid waste (e.g., contaminated gloves, weighing paper, bench paper) in a

designated, sealed, and clearly labeled hazardous waste container.

Collect all liquid waste in a separate, compatible, and clearly labeled hazardous waste

container. Do not use metal containers.
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Labeling: The waste container label must include "Hazardous Waste" and the full chemical

name "NCGC00138783 TFA".

Storage: Store hazardous waste containers in a designated satellite accumulation area,

away from incompatible materials.

Disposal: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EH&S) department. Do not pour any waste down the

drain.

Spill Response Plan
For Minor Spills (< 500 mL):

Alert Personnel: Immediately notify others in the vicinity.

Evacuate: If necessary, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Absorb: Use an inert absorbent material (e.g., vermiculite, sand, or a chemical spill kit) to

contain and absorb the spill.

Collect: Carefully collect the absorbed material and place it in a sealed container for

hazardous waste.

Decontaminate: Clean the spill area with a suitable decontaminating solution, followed by a

water rinse.

Dispose: Dispose of all cleanup materials as hazardous waste.

For Major Spills (> 500 mL) or Spills with Personnel Exposure:

Evacuate: Immediately evacuate the laboratory and alert others to do the same.

Emergency Services: Contact your institution's emergency response team or call 911.
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First Aid: If there has been personnel exposure, provide immediate first aid as described

below and seek medical attention.

First Aid Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Diagrams
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Caption: Workflow for Safe Handling and Disposal of NCGC00138783 TFA.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b10856936?utm_src=pdf-body-img
https://www.benchchem.com/product/b10856936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Minor Spill Response Major Spill Response

Spill Occurs

Assess Spill Size
and Hazard

Minor Spill
(<500 mL)

Major Spill
(>500 mL or Exposure)

Absorb with Inert Material

Yes

Evacuate Laboratory

Yes

Collect in Waste Container

Decontaminate Area

Call Emergency Services

Provide First Aid
(if necessary)

Click to download full resolution via product page

Caption: Spill Response Decision Tree for NCGC00138783 TFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426
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